Cas no 2228941-75-9 (tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-fluorophenyl}carbamate)

• Product Name: tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-fluorophenyl}carbamate
• CAS No: 2228941-75-9
• MF: C₁₆H₂₁F₃N₂O₂
• MW: 330.345354795456
• CID: 6291114
• PubChem ID: 165621450
• Update Time: 2025-10-28

tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-fluorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-fluorophenyl}carbamate
• EN300-1892142
• tert-butyl N-{2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-4-fluorophenyl}carbamate
• 2228941-75-9

• Inchi： 1S/C16H21F3N2O2/c1-14(2,3)23-13(22)21-12-5-4-10(17)6-11(12)15(9-20)7-16(18,19)8-15/h4-6H,7-9,20H2,1-3H3,(H,21,22)
• InChI Key： NVOATRBWCMHFGH-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=C(C=CC=2NC(=O)OC(C)(C)C)F)(CN)C1)F

Computed Properties

• Exact Mass: 330.15551240g/mol
• Monoisotopic Mass: 330.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{2-1-(aminomethyl)-3,3-difluorocyclobutyl-4-fluorophenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-4-fluorophenyl}carbamate (CAS No. 2228941-75-9)

The compound tert-butyl N-{2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-4-fluorophenyl}carbamate (CAS No. 2228941-75-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a difluorocyclobutyl moiety with a fluorophenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Its carbamate and aminomethyl functionalities further enhance its versatility in chemical transformations.

One of the most searched questions regarding this compound is: "What are the applications of tert-butyl N-{2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-4-fluorophenyl}carbamate in drug discovery?" Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and protease inhibitors, which are critical in treating diseases like cancer and viral infections. The presence of fluorine atoms in its structure often improves metabolic stability and bioavailability, making it a hotspot in medicinal chemistry.

Another trending topic is the synthetic routes for CAS No. 2228941-75-9. Chemists frequently search for optimized protocols to prepare this compound efficiently. Common methods involve multi-step organic synthesis, including Boc-protection of amines, cyclobutane ring formation, and fluorination reactions. The demand for high-purity batches of this compound has also risen due to its use in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of green chemistry, there is growing interest in developing sustainable synthetic approaches for tert-butyl N-{2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-4-fluorophenyl}carbamate. Researchers are exploring catalytic methods and solvent-free reactions to minimize environmental impact. This aligns with the broader industry shift toward eco-friendly synthesis and reduced waste generation.

The compound's role in agrochemical innovation is another area of exploration. Its structural motifs are being investigated for designing novel pesticides and herbicides with improved efficacy and lower toxicity. The fluorine substitution in the molecule often enhances binding affinity to target enzymes in pests, making it a promising candidate for next-generation crop protection agents.

From a commercial perspective, the global market for CAS No. 2228941-75-9 is expanding, driven by increasing R&D investments in pharmaceuticals and agrochemicals. Suppliers and manufacturers are focusing on scalable production methods to meet the rising demand. Quality control and regulatory compliance, such as GMP certification, are also critical factors influencing its market dynamics.

In summary, tert-butyl N-{2-[1-(aminomethyl)-3,3-difluorocyclobutyl]-4-fluorophenyl}carbamate (CAS No. 2228941-75-9) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing precision medicine and sustainable agriculture.